Cas no 72779-08-9 (dimethyl (3S,4S)-3,4-diethylhexanedioate)

• Product Name: dimethyl (3S,4S)-3,4-diethylhexanedioate
• CAS No: 72779-08-9
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 1761429
• PubChem ID: 5748740
• Update Time: 2025-04-21

dimethyl (3S,4S)-3,4-diethylhexanedioate Chemical and Physical Properties

Names and Identifiers

• dimethyl (3S,4S)-3,4-diethylhexanedioate
• Hexanedioic acid, ethyl-, 1,6-dimethyl ester
• BRNIGUHHISONID-UWVGGRQHSA-N
• Diethylhexanedioic acid, dimethyl ester
• Hexanedioic acid, diethyl-, dimethyl ester
• 72779-08-9

• Inchi： 1S/C12H22O4/c1-5-9(7-11(13)15-3)10(6-2)8-12(14)16-4/h9-10H,5-8H2,1-4H3/t9-,10+
• InChI Key： BRNIGUHHISONID-AOOOYVTPSA-N
• SMILES： O(C)C(C[C@H](CC)[C@@H](CC(=O)OC)CC)=O

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6